2-Cyclopropyl-6-fluorobenzaldehyde

• IUPAC Name: 2-cyclopropyl-6-fluorobenzaldehyde
• InChI: InChI=1S/C10H9FO/c11-10-3-1-2-8(7-4-5-7)9(10)6-12/h1-3,6-7H,4-5H2
• InChI Key: CEWIUCWQYKLAOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C(=CC=C2)F)C=O
• Molecular Formula: C10H9FO
• Molecular Weight: 164.18 g/mol
• CAS No.: 1355089-66-5

Description

Synthesis Analysis

The synthesis of 2-Cyclopropyl-6-fluorobenzaldehyde involves radical reactions. Fleeting radicals can be seen by ring-opening of cyclopropyl methyl radical and 1,2-migration type rearrangements, which are unimolecular radical reactions with known reaction rates. Such reactions function as molecular “clocks” in competition experiments with bimolecular radical reactions to measure unknown rates.

Molecular Structure Analysis

The molecular structure of this compound is unique and contributes to its intriguing properties. It is used widely in scientific research due to its structure and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound are intriguing. The compound exhibits unique reactivity, making it a valuable tool for scientists exploring new frontiers.

Scientific Research Applications

• Synthesis of Fluoronorepinephrines : While this study involves biological properties, it's focused on the synthesis aspects. 2-Fluoro-, 5-fluoro-, and 6-fluorodimethoxybenzaldehydes, which are structurally related to 2-Cyclopropyl-6-fluorobenzaldehyde, were prepared for further chemical transformations (K. Kirk et al., 1979).

• Rotational Spectra Analysis : A study on 2-fluorobenzaldehyde, a compound similar to this compound, investigated its rotational spectra using Fourier transform microwave spectroscopy. This research provides insights into the molecular structure and behavior of similar fluorobenzaldehydes (Wenhao Sun et al., 2018).

• Environmental Treatment : In a study related to wastewater treatment, 2-Chloro-6-fluorobenzaldehyde, a compound with structural similarities to this compound, was treated with XDA-1 macroporous resin to remove aromatic fluoride compounds. This showcases its relevance in environmental science and waste management (L. Xiaohong, Ltd Hangzhou, 2009).

• Advanced Synthesis Techniques : Research on benzaldehydes like this compound includes developing efficient synthetic methods, like the synthesis of 4-(1-Piperazinyl)benzo[b]thiophene dihydrochloride from 2-Chloro-6-fluorobenzaldehyde, highlighting the chemical's utility in creating complex molecules (Chunhui Wu et al., 2015).

Safety and Hazards

The safety data sheet for a similar compound, 2-Fluorobenzaldehyde, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that fluorobenzaldehyde compounds can be used to make a variety of schiff base compounds through a condensation reaction . These Schiff base compounds have been found to exhibit antimicrobial properties .

Mode of Action

It is known that the fluorine in fluorobenzaldehyde can be replaced via an oxidation reaction . This suggests that the compound may interact with its targets through nucleophilic substitution or oxidation reactions .

Biochemical Pathways

It is known that cyclopropane-containing compounds can be involved in diverse biochemical pathways . For instance, cyclopropane fatty acid biosynthesis in plants involves a series of enzymatic reactions .

Pharmacokinetics

The compound’s unique structure and reactivity suggest that it may exhibit interesting pharmacokinetic properties.

Result of Action

One study suggests that similar xenochemicals can be converted to dissimilar products in whole-cell catalysis . This implies that 2-Cyclopropyl-6-fluorobenzaldehyde could potentially be converted into a variety of different products within a cellular environment .

Action Environment

It is known that the properties of similar compounds can be tuned by modifying the cellular redox state .